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Compound of Interest

Compound Name: 2-aminoacetic acid

Cat. No.: B1601395 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the radiolabeling of 2-aminoacetic acid
(glycine) with common radioisotopes: Carbon-11 ([¹¹C]), Carbon-14 ([¹⁴C]), and Tritium ([³H]).

This document includes experimental procedures, data presentation in tabular format for easy

comparison, and diagrams of relevant biochemical pathways and experimental workflows.

Introduction
Radiolabeled glycine is a valuable tracer used in various research and clinical applications,

particularly in metabolic studies and positron emission tomography (PET) imaging.[1] Glycine's

role as a fundamental amino acid makes it an excellent probe for investigating protein

synthesis, one-carbon metabolism, and neurotransmission.[2] The choice of radioisotope

depends on the specific application, with short-lived isotopes like ¹¹C being ideal for in vivo

imaging and long-lived isotopes like ¹⁴C and ³H being suitable for in vitro assays and metabolic

fate studies.[3][4]

Quantitative Data Summary
The following table summarizes typical quantitative data for the radiolabeling of glycine with

different isotopes. These values can vary based on the specific synthesis setup and conditions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1601395?utm_src=pdf-interest
https://www.benchchem.com/product/b1601395?utm_src=pdf-body
https://jnm.snmjournals.org/content/42/3/432
https://www.youtube.com/watch?v=8NWmZmlZWuc
https://pubmed.ncbi.nlm.nih.gov/18288983/
https://escholarship.org/uc/item/79t1n8sd
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Radioisotop
e

Labeling
Method

Radiochemi
cal Yield
(RCY)

Specific
Activity
(SA)

Radiochemi
cal Purity
(RCP)

Synthesis
Time

Carbon-11

([¹¹C])

Bücherer-

Strecker

Synthesis

35% (decay-

corrected)[5]

[6]

11.1 GBq/

µmol (carrier-

added)[6]

> 98%[5]
30-35

minutes[5][6]

Carbon-14

([¹⁴C])

From

[¹⁴C]Acetic

Acid

High-yielding

(specific %

not cited)[4]

Up to 4.44

GBq/mmol

(120

mCi/mmol)

> 98%

(typical for

commercial

products)

Several hours

to days

Tritium ([³H])

Catalytic

Exchange

with ³H₂ Gas

Variable
27-31

Ci/mmol

> 97%

(typical for

commercial

products)

Several hours

to days

Experimental Protocols
Radiolabeling of Glycine with Carbon-11 ([¹¹C]Glycine)
This protocol is based on the Bücherer-Strecker synthesis.[5][6]

Workflow for [¹¹C]Glycine Synthesis:

[¹¹C]CO₂ Production [¹¹C]HCN Synthesis [¹¹C]Glycine Synthesis Purification & QC

Cyclotron
¹⁴N(p,α)¹¹C

Reduction
[¹¹C]CO₂ to [¹¹C]CH₄

(Ni catalyst, H₂)

[¹¹C]CO₂
Ammonolysis

[¹¹C]CH₄ to H¹¹CN
(Pt catalyst, NH₃)

[¹¹C]CH₄ Bücherer-Strecker
Reaction

(Formaldehyde, (NH₄)₂CO₃)

H¹¹CN Hydrolysis HPLC PurificationCrude [¹¹C]Glycine Quality Control
(HPLC, TLC)

Pure [¹¹C]Glycine

Click to download full resolution via product page

Caption: Workflow for the synthesis of [¹¹C]Glycine.

Materials and Reagents:
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[¹¹C]Carbon Dioxide ([¹¹C]CO₂) produced from a cyclotron

Nickel catalyst

Platinum catalyst

Ammonia (NH₃) gas

Formaldehyde solution

Ammonium carbonate ((NH₄)₂CO₃)

Hydrochloric acid (HCl)

High-purity water

Reagents for HPLC mobile phase (e.g., water, acetonitrile, trifluoroacetic acid)[7]

Procedure:

Production of [¹¹C]Hydrogen Cyanide (H¹¹CN):

[¹¹C]CO₂ is produced via the ¹⁴N(p,α)¹¹C nuclear reaction in a cyclotron.

The [¹¹C]CO₂ is reduced to [¹¹C]methane ([¹¹C]CH₄) by passing it over a nickel catalyst

with hydrogen gas.[8]

[¹¹C]CH₄ is then reacted with ammonia over a platinum catalyst at high temperature (e.g.,

920°C) to produce H¹¹CN.[8]

Bücherer-Strecker Synthesis of [¹¹C]Glycine:

The gaseous H¹¹CN is trapped in a reaction vessel containing an aqueous solution of

formaldehyde and ammonium carbonate.[5]

The reaction mixture is heated to form the intermediate hydantoin.

The hydantoin is then hydrolyzed with a strong acid (e.g., HCl) at elevated temperature to

yield [¹¹C]glycine.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9636342/
https://pubmed.ncbi.nlm.nih.gov/3032866/
https://pubmed.ncbi.nlm.nih.gov/3032866/
https://pubmed.ncbi.nlm.nih.gov/2822628/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8978408/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification:

The resulting solution is purified by preparative high-performance liquid chromatography

(HPLC) using a suitable column (e.g., reversed-phase C18).[7][9]

The fraction containing [¹¹C]glycine is collected.

Quality Control:

The radiochemical purity of the final product is determined by analytical HPLC.[7]

The identity of the product is confirmed by co-elution with a non-radioactive glycine

standard.[10]

Specific activity is calculated based on the amount of radioactivity and the mass of glycine.

Radiolabeling of Glycine with Carbon-14 ([¹⁴C]Glycine)
This protocol describes a general method for the synthesis of [¹⁴C]glycine from [¹⁴C]acetic acid.

[4]

Workflow for [¹⁴C]Glycine Synthesis:

Halogenation Amination Purification & QC

[¹⁴C]Acetic Acid α-Halogenation
(e.g., Br₂, PBr₃)

Amination
(Ammonia)

α-halo-[¹⁴C]acetic acid
Purification

(e.g., Recrystallization,
Ion-exchange chromatography)

Crude [¹⁴C]Glycine Quality Control
(HPLC, TLC, LSC)

Pure [¹⁴C]Glycine

Click to download full resolution via product page

Caption: Workflow for the synthesis of [¹⁴C]Glycine.

Materials and Reagents:

[1-¹⁴C] or [2-¹⁴C]Acetic Acid
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Red phosphorus and bromine (for Hell-Volhard-Zelinsky reaction) or other halogenating

agents

Ammonia solution

Solvents for reaction and recrystallization (e.g., ethanol, water)

Ion-exchange resin (optional, for purification)

Reagents for HPLC or TLC analysis[11]

Procedure:

α-Halogenation of [¹⁴C]Acetic Acid:

[¹⁴C]Acetic acid is converted to α-bromo-[¹⁴C]acetic acid. This can be achieved using the

Hell-Volhard-Zelinsky reaction, which involves reacting the carboxylic acid with bromine in

the presence of a catalytic amount of phosphorus tribromide.

Amination:

The α-bromo-[¹⁴C]acetic acid is then reacted with an excess of ammonia. The ammonia

acts as a nucleophile, displacing the bromide to form [¹⁴C]glycine.

Purification:

The crude [¹⁴C]glycine is purified. This can be done by recrystallization from a suitable

solvent system (e.g., water/ethanol).

Alternatively, ion-exchange chromatography can be used for purification.[12]

Quality Control:

Radiochemical and chemical purity are assessed by HPLC or thin-layer chromatography

(TLC).[10]

The amount of radioactivity is quantified using a liquid scintillation counter (LSC).
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Specific activity is determined.

Radiolabeling of Glycine with Tritium ([³H]Glycine)
This protocol is based on the catalytic exchange method using tritium gas.[13]

Workflow for [³H]Glycine Synthesis:

Catalytic Exchange Purification & QC

Glycine Exposure to ³H₂ Gas
(with catalyst, e.g., Pd/C) Removal of Labile ³HCrude [³H]Glycine Purification

(e.g., HPLC)
Quality Control

(HPLC, ³H-NMR, LSC)

Pure [³H]Glycine

Click to download full resolution via product page

Caption: Workflow for the synthesis of [³H]Glycine.

Materials and Reagents:

Glycine

Tritium (³H₂) gas

Catalyst (e.g., Palladium on carbon, Pd/C)

Solvent (e.g., water)

Reagents for HPLC analysis[11]

Procedure:

Catalytic Hydrogen Isotope Exchange:

Glycine is dissolved or suspended in a suitable solvent (e.g., water) in a reaction vessel.

A catalyst, such as palladium on carbon, is added.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.911metallurgist.com/blog/susceptibility-organic-compounds-tritium-exchange-labeling/
https://www.benchchem.com/product/b1601395?utm_src=pdf-body-img
https://helixchrom.com/compounds/glycine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The vessel is connected to a tritium manifold, and the air is evacuated and replaced with

tritium gas.[14]

The reaction mixture is stirred at a specific temperature (e.g., room temperature or

elevated) for a defined period (hours to days).[13]

Removal of Labile Tritium:

After the reaction, the excess tritium gas is recovered.

The catalyst is removed by filtration.

The solvent is evaporated, and the residue is repeatedly dissolved in water or a protic

solvent and evaporated to remove labile tritium atoms (those attached to heteroatoms like

oxygen and nitrogen).

Purification:

The non-labile labeled [³H]glycine is purified by HPLC to separate it from any radiolytic

byproducts.[9]

Quality Control:

Radiochemical purity is determined by HPLC with radioactivity detection.[7]

The position of the tritium label can be determined by ³H-NMR spectroscopy.[15]

The total radioactivity is measured by liquid scintillation counting to determine the specific

activity.

Glycine Metabolism and its Relevance
Radiolabeled glycine is instrumental in studying key metabolic pathways. One such central

pathway is the Glycine Cleavage System (GCS), which is a major route for glycine catabolism

and a source of one-carbon units for various biosynthetic processes.[16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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